Cas no 1296229-26-9 ([9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide)

• Product Name: [9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide
• CAS No: 1296229-26-9
• MF: C₄₂H₂₉N₂OP
• MW: 608.666230916977
• CID: 4582202
• PubChem ID: 89546529
• Update Time: 2025-10-08

[9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• [9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide
• 9-(3-(9H -Carbazol-9-yl)phenyl)-3-(diphenylphosphoryl)-9H -carbazole
• mCPPO1
• CS-0378623
• BS-53632
• 9-[3-(9H-Carbazol-9-yl)phenyl]-3-(diphenylphosphinyl)-9H-carbazole
• SCHEMBL14923169
• 1296229-26-9
• 9-[3-(9H-carbazol-9-yl)phenyl]-3-(diphenylphosphoroso)-9H-carbazole
• (9-(3-(9H-Carbazol-9-yl)phenyl)-9H-carbazol-3-yl)diphenylphosphine oxide

• Inchi： 1S/C42H29N2OP/c45-46(32-16-3-1-4-17-32,33-18-5-2-6-19-33)34-26-27-42-38(29-34)37-22-9-12-25-41(37)44(42)31-15-13-14-30(28-31)43-39-23-10-7-20-35(39)36-21-8-11-24-40(36)43/h1-29H
• InChI Key： WCHVVGQFMSTMGP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(N3C4=C(C=CC=C4)C4=C3C=CC=C4)=C2)C2=C(C=CC=C2)C2=C1C=CC(P(C1=CC=CC=C1)(C1=CC=CC=C1)=O)=C2

Computed Properties

• Exact Mass: 608.20175055g/mol
• Monoisotopic Mass: 608.20175055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 26.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-6 g/L) (25 ºC),

Additional information on [9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide

Comprehensive Analysis of [9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide (CAS No. 1296229-26-9)

The compound [9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide (CAS No. 1296229-26-9) is a highly specialized organic material with significant applications in advanced optoelectronic devices. Its unique molecular structure, featuring a carbazole backbone and a diphenylphosphine oxide moiety, makes it a critical component in the development of high-performance organic light-emitting diodes (OLEDs) and other photonic technologies. Researchers and manufacturers are increasingly focusing on this compound due to its exceptional electron-transporting properties and thermal stability, which are essential for next-generation display technologies.

In recent years, the demand for organic electronic materials has surged, driven by the rapid growth of the OLED display market and the push for energy-efficient lighting solutions. [9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide has emerged as a key player in this field, particularly in the design of blue-emitting OLEDs, which have historically faced challenges in efficiency and longevity. Its ability to enhance device performance while maintaining low driving voltages has made it a subject of intense study in academic and industrial research.

The synthesis of CAS No. 1296229-26-9 involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and phosphorylation steps. These methods ensure high purity and yield, which are critical for its application in commercial products. The compound's phosphine oxide group plays a pivotal role in improving electron injection and transport, addressing one of the major bottlenecks in OLED technology. This has led to its adoption by leading display manufacturers seeking to improve the color accuracy and energy efficiency of their products.

From an environmental and sustainability perspective, [9-[3-(9H-Carbazol-9-yl)phenyl]-9H-carbazol-3-yl]diphenylphosphine oxide aligns with the global trend toward green electronics. Its use in OLEDs contributes to lower power consumption compared to traditional LCDs, reducing the carbon footprint of consumer electronics. Additionally, the compound's stability under operational conditions minimizes the need for frequent replacements, further enhancing its eco-friendly profile. These attributes have made it a focal point in discussions about sustainable material innovation.

Looking ahead, the potential applications of CAS No. 1296229-26-9 extend beyond displays to areas such as flexible electronics and wearable devices. Its compatibility with solution-processing techniques opens doors for cost-effective manufacturing of large-area and bendable electronic components. As the Internet of Things (IoT) and smart devices continue to evolve, the demand for versatile and high-performance materials like this compound is expected to grow exponentially, solidifying its position as a cornerstone of modern optoelectronic research.